N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C24H21N3O4S2/c1-27(15-18-6-4-14-31-18)33(29,30)19-11-8-17(9-12-19)23(28)26-24-25-22-20-7-3-2-5-16(20)10-13-21(22)32-24/h2-9,11-12,14H,10,13,15H2,1H3,(H,25,26,28)
• InChI Key: NCSGYVBYDAKUSX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CCC5=CC=CC=C54
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Research has shown the synthesis of novel heterocyclic compounds involving furan and naphthoquinone derivatives, highlighting methodologies for creating compounds with potential biological activities. For instance, Aleksandrov and El’chaninov (2017) developed a method for synthesizing 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a process involving the coupling of naphthalen-1-amine with furan-2-carbonyl chloride and subsequent reactions, showcasing the synthetic versatility of furan derivatives in creating complex heterocyclic systems (Aleksandrov & El’chaninov, 2017).

Biological Studies

A variety of synthesized compounds related to the query chemical have been evaluated for their biological activities, including anticancer properties. For example, Ravichandiran et al. (2019) reported on the synthesis and anticancer evaluation of 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety. These compounds demonstrated potent cytotoxic activity against several human cancer cell lines, indicating the potential of naphthoquinone derivatives in cancer treatment (Ravichandiran et al., 2019).

Electrophysiological Activity

The compound class that includes N-substituted benzamides has been studied for its electrophysiological activities. Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, highlighting their potential as selective class III agents for cardiac arrhythmias (Morgan et al., 1990).

Supramolecular Chemistry

The role of N-(thiazol-2-yl)benzamide derivatives in supramolecular chemistry was explored, focusing on their gelation behavior and the impact of methyl functionality on such properties. Yadav and Ballabh (2020) synthesized and characterized a series of these derivatives, finding specific compounds that displayed gelation behavior, suggesting their potential use in developing new materials (Yadav & Ballabh, 2020).